Cas no 2172170-73-7 (2-(difluoromethyl)-4-methoxybenzene-1-sulfonyl chloride)

• Product Name: 2-(difluoromethyl)-4-methoxybenzene-1-sulfonyl chloride
• CAS No: 2172170-73-7
• MF: C₈H₇ClF₂O₃S
• MW: 256.654187440872
• CID: 6083276
• PubChem ID: 137949898
• Update Time: 2025-07-22

2-(difluoromethyl)-4-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-4-methoxybenzene-1-sulfonyl chloride
• EN300-1611817
• 2172170-73-7
• 2-(Difluoromethyl)-4-methoxybenzenesulfonyl chloride

• Inchi： 1S/C8H7ClF2O3S/c1-14-5-2-3-7(15(9,12)13)6(4-5)8(10)11/h2-4,8H,1H3
• InChI Key： DKJAAYPGOPBBKC-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1C(F)F)OC)(=O)=O

Computed Properties

• Exact Mass: 255.9772493g/mol
• Monoisotopic Mass: 255.9772493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-(difluoromethyl)-4-methoxybenzene-1-sulfonyl chloride

Professional Introduction to 2-(difluoromethyl)-4-methoxybenzene-1-sulfonyl chloride (CAS No. 2172170-73-7)

2-(difluoromethyl)-4-methoxybenzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2172170-73-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as key intermediates in the synthesis of various biologically active molecules. The presence of both a difluoromethyl group and a methoxy substituent in its aromatic ring system imparts unique electronic and steric properties, making it a valuable building block for the development of novel chemical entities.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This modification has been extensively explored in medicinal chemistry, where it is often employed to improve the pharmacokinetic profiles of small molecule inhibitors. In contrast, the methoxy group serves as an electron-donating moiety, influencing the compound's reactivity and solubility characteristics. Together, these functional groups make 2-(difluoromethyl)-4-methoxybenzene-1-sulfonyl chloride a versatile intermediate for constructing complex scaffolds with potential therapeutic applications.

In recent years, there has been growing interest in leveraging sulfonyl chlorides for the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. The sulfonyl chloride moiety can undergo nucleophilic substitution reactions to introduce diverse functional groups, enabling the rapid assembly of structurally diverse libraries. This reactivity has been exploited in high-throughput screening campaigns to identify novel lead compounds for various diseases, including cancer and inflammatory disorders. The unique combination of substituents in 2-(difluoromethyl)-4-methoxybenzene-1-sulfonyl chloride makes it particularly well-suited for such exploratory studies.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a central role in cell signaling pathways, and their dysregulation is often associated with tumorigenesis. By incorporating the sulfonyl chloride group into a kinase inhibitor scaffold, chemists can achieve high selectivity and potency. Furthermore, the difluoromethyl group can be strategically positioned to mimic acetylcholine binding pockets or other pharmacophores, enhancing binding interactions with target enzymes. Preliminary studies have demonstrated that derivatives of 2-(difluoromethyl)-4-methoxybenzene-1-sulfonyl chloride exhibit promising inhibitory activity against certain kinases, suggesting its potential as a starting point for drug development.

Another area where this compound has shown promise is in the field of immunology. Sulfonyl chlorides have been used to generate immunogenic conjugates by linking small molecule antigens to carrier proteins or polymers. The reactivity of the sulfonyl chloride group allows for efficient coupling under mild conditions, preserving the integrity of both reactants. Researchers have explored this approach to develop vaccines against infectious diseases and cancer neoantigens. The presence of both difluoromethyl and methoxy groups in 2-(difluoromethyl)-4-methoxybenzene-1-sulfonyl chloride may further enhance its utility in this context by improving antigenicity and stability.

The agrochemical sector has also benefited from the use of sulfonyl chlorides as intermediates. These compounds are key precursors in the synthesis of herbicides and fungicides that exhibit broad-spectrum activity against pests and pathogens. The structural features of 2-(difluoromethyl)-4-methoxybenzene-1-sulfonyl chloride, particularly its aromatic ring system and functional groups, make it an attractive candidate for developing next-generation crop protection agents. Recent advances in green chemistry have emphasized the need for sustainable synthetic routes, and sulfonyl chlorides offer a scalable and efficient platform for such endeavors.

In conclusion, 2-(difluoromethyl)-4-methoxybenzene-1-sulfonyl chloride (CAS No. 2172170-73-7) represents a significant advancement in synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural features and reactivity profile position it as a valuable tool for researchers seeking to develop novel therapeutics, agrochemicals, and materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of science and technology.